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Compound of Interest

Compound Name: (E)-pent-3-enoyl chloride

CAS No.: 17066-20-5

Cat. No.: B1310249

Get Quote

(E)-pent-3-enoyl chloride, a reactive acyl chloride, presents itself as a valuable building block

for chemical synthesis and drug discovery. This technical guide provides an in-depth overview

of its commercial availability, physicochemical properties, and key applications in research, with

a focus on its role as a precursor in the synthesis of more complex molecules. While its direct

biological activity and involvement in specific signaling pathways are not extensively

documented in publicly available literature, its utility as a chemical intermediate is evident.

Commercial Availability and Physicochemical
Properties
(E)-pent-3-enoyl chloride is accessible for research purposes through various chemical

suppliers. Key identifiers and properties are summarized in the table below, providing

researchers with essential information for procurement and experimental design.
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Property Value Reference

CAS Number 17066-20-5

Molecular Formula C5H7ClO

Molecular Weight 118.56 g/mol

IUPAC Name (E)-pent-3-enoyl chloride

Boiling Point 124.4°C at 760 mmHg

Density 1.047 g/cm³

Flash Point 35.5°C

Refractive Index 1.445

Synthesis of (E)-Pent-3-enoyl Chloride
The primary synthetic route to (E)-pent-3-enoyl chloride involves the reaction of (E)-pent-3-

enoic acid with a chlorinating agent. A general laboratory-scale procedure is outlined below.

Experimental Protocol: Synthesis from (E)-pent-3-enoic
acid
Materials:

(E)-pent-3-enoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous solvent (e.g., dichloromethane, diethyl ether)

Catalytic amount of N,N-dimethylformamide (DMF) (optional)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve (E)-pent-3-enoic acid in an anhydrous solvent.
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Cool the solution to 0 °C in an ice bath.

Slowly add thionyl chloride or oxalyl chloride (typically 1.1-1.5 equivalents) to the stirred

solution. If using oxalyl chloride, a catalytic amount of DMF can be added to accelerate the

reaction.

Allow the reaction mixture to warm to room temperature and stir for several hours, or until

the evolution of gas (HCl and SO₂ or CO and CO₂) ceases.

The progress of the reaction can be monitored by the disappearance of the starting

carboxylic acid using thin-layer chromatography (TLC).

Upon completion, remove the excess chlorinating agent and solvent under reduced

pressure.

The crude (E)-pent-3-enoyl chloride can be purified by fractional distillation under reduced

pressure to yield the pure product.

It is crucial to perform this reaction in a well-ventilated fume hood due to the evolution of toxic

gases. All glassware should be thoroughly dried to prevent hydrolysis of the acid chloride.

Below is a conceptual workflow for the synthesis of (E)-pent-3-enoyl chloride.
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Reaction Conditions

(E)-pent-3-enoic acid

(E)-pent-3-enoyl chloride

 Chlorination 

Thionyl Chloride (SOCl₂) or
Oxalyl Chloride ((COCl)₂)

Anhydrous Solvent

Inert Atmosphere

0 °C to Room Temp.
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Synthesis of (E)-pent-3-enoyl chloride.

Applications in Chemical Synthesis
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(E)-pent-3-enoyl chloride serves as a versatile intermediate in organic synthesis, primarily

through acylation reactions. Its bifunctional nature, possessing both a reactive acyl chloride

and a double bond, allows for a variety of subsequent chemical transformations.

Acylation Reactions
As a typical acyl chloride, (E)-pent-3-enoyl chloride readily reacts with nucleophiles such as

alcohols, amines, and arenes (via Friedel-Crafts acylation) to introduce the (E)-pent-3-enoyl

group.

A general workflow for an acylation reaction is depicted below.

(E)-pent-3-enoyl chloride

Acylated Product

 Acylation 

Nucleophile (e.g., R-OH, R-NH₂, Ar-H)

Click to download full resolution via product page

General Acylation Reaction Workflow.

While specific, detailed protocols for the use of (E)-pent-3-enoyl chloride in the synthesis of

bioactive molecules are not readily available in the reviewed literature, its potential as a

building block in drug discovery is noted. Researchers can adapt general acylation protocols

for their specific substrates.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of publicly available research detailing the specific biological

activities of (E)-pent-3-enoyl chloride or its derivatives. Consequently, information regarding

its mechanism of action and its involvement in cellular signaling pathways is not available. The
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primary research focus appears to be on its utility as a synthetic intermediate rather than as a

biologically active molecule itself.

Conclusion
(E)-pent-3-enoyl chloride is a commercially available and synthetically useful reagent for

researchers in organic chemistry and drug discovery. Its value lies in its ability to introduce the

(E)-pent-3-enoyl moiety into a range of molecules through acylation reactions. While detailed

experimental protocols for its application in the synthesis of specific bioactive compounds and

studies on its biological effects are limited in the public domain, the foundational information

provided in this guide serves as a valuable resource for researchers interested in utilizing this

compound in their work. Further investigation into its biological properties could open new

avenues for its application in the life sciences.

To cite this document: BenchChem. [(E)-Pent-3-enoyl Chloride: A Technical Guide for
Research Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310249/docs#e-pent-3-enoyl-chloride-a-technical-
guide-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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